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Compound of Interest

Compound Name: J1075

Cat. No.: B1672709

Initial research into the synthesis and characterization of a material identified as "J1075
modified PTFE" has revealed no such recognized compound in the current scientific literature.
The query appears to conflate two distinct entities: "J1075," which is associated with a
quinolone antibiotic, and "modified PTFE," a well-known fluoropolymer with enhanced
properties. This guide will separately address what is known about modified
Polytetrafluoroethylene (PTFE) and the therapeutic agent J1075, while highlighting the
absence of any documented synthesis or characterization of a composite material involving
both.

Modified Polytetrafluoroethylene (PTFE)

Polytetrafluoroethylene (PTFE) is a synthetic fluoropolymer of tetrafluoroethylene. Modified
PTFE is a variation of virgin PTFE that has been chemically altered to enhance certain
characteristics. These improvements can include:

o Smoother, less porous surfaces: This quality makes components less likely to trap
contaminants and easier to clean.[1]

e Improved permeation resistance: The low micro-void content of modified PTFE enhances its
ability to resist permeation.[1]

 Increased flexibility and creep resistance: Modified versions often exhibit a longer flex life
and better resistance to deformation under load compared to standard PTFE.[1]
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» Higher dielectric strength: This makes it a superior material for high-voltage insulation.[1]

o Weldability: Unlike standard PTFE, some modified versions can be fused or welded using
various heat techniques.[1]

One example of a commercially available modified PTFE is Teflon™ NXT 85.[1] The properties
of this material are summarized in the table below.

Property Value

Tensile Strength 4000-4500 psi

Elongation at Break 400-450%

Specific Gravity ~2.16 - 2.18

Dielectric Strength (76.2 um film) 208 kV/mm (5,200 Vv/0.001 in)

Note: The property data represents average
values from laboratory samples and may vary
based on processing techniques and

temperature.[1]

J1075: A Quinolone Antibiotic

The designation "J1075" in the context of pharmaceuticals appears to be related to the ATC
code JO1M, which pertains to quinolone antibiotics.[2] Quinolones are a class of broad-
spectrum bactericidal drugs that function by interfering with DNA replication in bacteria.[2] They
achieve this by inhibiting the ligase activity of type Il topoisomerases, specifically DNA gyrase
and topoisomerase IV.[2] This disruption leads to single- and double-strand breaks in the
bacterial DNA, ultimately causing cell death.[2]

Quinolone antibiotics are categorized into generations based on their spectrum of activity.[2]
The development of these drugs began with the discovery of nalidixic acid in 1962.[2] Later
generations, known as fluoroquinolones, incorporated fluorine atoms into their structure, which
significantly broadened their antibacterial efficacy to include both Gram-negative and some
Gram-positive bacteria.[2]

Mechanism of Action: Quinolone Antibiotics
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The following diagram illustrates the general mechanism of action for quinolone antibiotics.
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Caption: Mechanism of action of quinolone antibiotics.

Conclusion

Based on available information, "3J1075 modified PTFE" does not appear to be a recognized or
documented material. The query likely stems from a misunderstanding or conflation of the
terms "J1075" as it relates to quinolone antibiotics and "modified PTFE," a type of
fluoropolymer. Researchers, scientists, and drug development professionals seeking
information on PTFE modification for biomedical applications should focus their inquiries on
established methods of surface functionalization or composite fabrication with known
biocompatible or therapeutic agents. There is currently no scientific basis to suggest that J1075
is used in the modification of PTFE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling "J1075 Modified PTFE": A Technical
Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672709#synthesis-and-characterization-of-j1075-
modified-ptfe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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